molecular formula C19H15F3N4O3S B287326 3-[4-(Trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

3-[4-(Trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B287326
M. Wt: 436.4 g/mol
InChI Key: TWEZJKUVZHPKFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[4-(Trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound belongs to the class of triazolo-thiadiazoles and has shown promising results in the development of new drugs, as well as in the field of materials science.

Mechanism of Action

The mechanism of action of 3-[4-(Trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes involved in the inflammatory and cancer pathways, leading to the suppression of these diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[4-(Trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied. This compound has been shown to have potent anti-inflammatory and anti-cancer effects, as well as antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[4-(Trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency and selectivity for certain enzymes involved in the inflammatory and cancer pathways. However, its limitations include its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are numerous future directions for the research on 3-[4-(Trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is in the development of new drugs for the treatment of inflammatory and cancerous diseases. Another direction is in the development of new materials for various applications, such as in the field of electronics. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 3-[4-(Trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3,4,5-trimethoxybenzaldehyde with trifluoromethylphenylhydrazine and potassium thiocyanate in the presence of acetic acid. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

The potential applications of 3-[4-(Trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. One of the most promising applications is in the development of new drugs. This compound has been shown to have potent anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs for the treatment of these diseases.

properties

Product Name

3-[4-(Trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Molecular Formula

C19H15F3N4O3S

Molecular Weight

436.4 g/mol

IUPAC Name

3-[4-(trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C19H15F3N4O3S/c1-27-13-8-11(9-14(28-2)15(13)29-3)17-25-26-16(23-24-18(26)30-17)10-4-6-12(7-5-10)19(20,21)22/h4-9H,1-3H3

InChI Key

TWEZJKUVZHPKFN-UHFFFAOYSA-N

SMILES

COC1=CC(=CC(=C1OC)OC)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F

Origin of Product

United States

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